altemicidin
altemicidin
Brand Name:
Vulcanchem
CAS No.:
125399-82-8
VCID:
VC0152019
InChI:
InChI=1S/C13H20N4O7S/c1-17-3-7(11(14)20)6-2-9(18)13(12(21)22,8(6)4-17)16-10(19)5-25(15,23)24/h3,6,8-9,18H,2,4-5H2,1H3,(H2,14,20)(H,16,19)(H,21,22)(H2,15,23,24)/t6-,8+,9-,13+/m0/s1
SMILES:
CN1CC2C(CC(C2(C(=O)O)NC(=O)CS(=O)(=O)N)O)C(=C1)C(=O)N
Molecular Formula:
C13H20N4O7S
Molecular Weight:
376.39 g/mol
altemicidin
CAS No.: 125399-82-8
Main Products
VCID: VC0152019
Molecular Formula: C13H20N4O7S
Molecular Weight: 376.39 g/mol
| CAS No. | 125399-82-8 |
|---|---|
| Product Name | altemicidin |
| Molecular Formula | C13H20N4O7S |
| Molecular Weight | 376.39 g/mol |
| IUPAC Name | (4aR,6S,7R,7aS)-4-carbamoyl-6-hydroxy-2-methyl-7-[(2-sulfamoylacetyl)amino]-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyridine-7-carboxylic acid |
| Standard InChI | InChI=1S/C13H20N4O7S/c1-17-3-7(11(14)20)6-2-9(18)13(12(21)22,8(6)4-17)16-10(19)5-25(15,23)24/h3,6,8-9,18H,2,4-5H2,1H3,(H2,14,20)(H,16,19)(H,21,22)(H2,15,23,24)/t6-,8+,9-,13+/m0/s1 |
| Standard InChIKey | VZRFZUPFQKSXPV-VPFIQFBESA-N |
| Isomeric SMILES | CN1C[C@@H]2[C@@H](C[C@@H]([C@]2(C(=O)O)NC(=O)CS(=O)(=O)N)O)C(=C1)C(=O)N |
| SMILES | CN1CC2C(CC(C2(C(=O)O)NC(=O)CS(=O)(=O)N)O)C(=C1)C(=O)N |
| Canonical SMILES | CN1CC2C(CC(C2(C(=O)O)NC(=O)CS(=O)(=O)N)O)C(=C1)C(=O)N |
| Synonyms | altemicidin |
| PubChem Compound | 11036174 |
| Last Modified | Nov 11 2021 |
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